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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009346-1g |
2,3,5,6-Tetrafluoropyridine |
2875-18-5 | 96% | 1g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 009346-5g |
2,3,5,6-Tetrafluoropyridine |
2875-18-5 | 96% | 5g |
￡40.00 | 2022-03-01 | |
| Fluorochem | 009346-10g |
2,3,5,6-Tetrafluoropyridine |
2875-18-5 | 96% | 10g |
￡66.00 | 2022-03-01 | |
| Fluorochem | 009346-25g |
2,3,5,6-Tetrafluoropyridine |
2875-18-5 | 96% | 25g |
￡110.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1778-5G |
2,3,5,6-Tetrafluoropyridine |
2875-18-5 | >98.0%(GC) | 5g |
¥440.00 | 2024-04-16 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 316679-1G |
2,3,5,6-Tetrafluoropyridine |
2875-18-5 | 95% | 1G |
￥456.28 | 2022-02-24 | |
| Matrix Scientific | 003463-1g |
2,3,5,6-Tetrafluoropyridine, 98% |
2875-18-5 | 98% | 1g |
$17.00 | 2023-09-09 | |
| Matrix Scientific | 003463-5g |
2,3,5,6-Tetrafluoropyridine, 98% |
2875-18-5 | 98% | 5g |
$54.00 | 2023-09-09 | |
| Matrix Scientific | 003463-25g |
2,3,5,6-Tetrafluoropyridine, 98% |
2875-18-5 | 98% | 25g |
$190.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T838704-100g |
2,3,5,6-Tetrafluoropyridine |
2875-18-5 | 96% | 100g |
2,688.00 | 2021-05-17 |
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2,3,5,6-Tetrafluoropyridine (CAS No. 2875-18-5) is a fluorinated pyridine derivative that has gained significant attention in the chemical and pharmaceutical industries due to its unique properties and versatile applications. This compound, characterized by its four fluorine atoms attached to the pyridine ring, is widely used as a building block in the synthesis of various advanced materials and active pharmaceutical ingredients (APIs).
The chemical structure of 2,3,5,6-Tetrafluoropyridine contributes to its high reactivity and stability, making it an ideal intermediate for nucleophilic substitution reactions. Researchers and manufacturers value this compound for its ability to introduce fluorine atoms into complex molecules, enhancing their biological activity and metabolic stability. This property is particularly relevant in the development of new fluorinated pharmaceuticals, a growing trend in drug discovery.
In recent years, the demand for 2,3,5,6-Tetrafluoropyridine derivatives has increased significantly, driven by the pharmaceutical industry's focus on fluorinated compounds. Fluorination has become a key strategy in modern drug design, as evidenced by the fact that about 20-25% of all new FDA-approved drugs contain at least one fluorine atom. This trend has created new opportunities for 2875-18-5 suppliers and manufacturers to expand their production capacities.
The synthesis of 2,3,5,6-Tetrafluoropyridine typically involves the fluorination of pyridine derivatives using specialized fluorinating agents. Modern production methods focus on improving yield and purity while minimizing environmental impact. Many chemical manufacturers now employ continuous flow chemistry techniques for safer and more efficient production of this valuable intermediate.
Beyond pharmaceutical applications, 2,3,5,6-Tetrafluoropyridine finds use in materials science, particularly in the development of liquid crystals and electronic materials. Its ability to modify the electronic properties of organic molecules makes it valuable for creating advanced materials with specific optical and electrical characteristics. This has led to increased interest from the electronics and display industries.
The global market for fluorinated pyridine compounds like 2,3,5,6-Tetrafluoropyridine is expected to grow steadily, with Asia-Pacific emerging as a major production and consumption region. Factors driving this growth include increasing R&D investments in fluorinated pharmaceuticals and the expanding electronics industry. Companies specializing in fine chemicals are actively developing improved synthesis routes to meet this growing demand.
Quality control is crucial for 2,3,5,6-Tetrafluoropyridine production, with manufacturers implementing rigorous analytical methods such as GC-MS, HPLC, and NMR spectroscopy to ensure product purity. The compound typically appears as a colorless to pale yellow liquid with a characteristic odor, and proper storage conditions are essential to maintain its stability over time.
Recent advancements in green chemistry have influenced the production processes for 2,3,5,6-Tetrafluoropyridine, with researchers developing more sustainable fluorination methods. These innovations align with the chemical industry's growing emphasis on environmental responsibility and reduced waste generation, addressing common concerns among environmentally conscious buyers.
For researchers working with 2,3,5,6-Tetrafluoropyridine CAS 2875-18-5, safety remains a primary consideration. While not classified as hazardous under standard conditions, proper handling procedures should always be followed in laboratory and industrial settings. Material safety data sheets (MSDS) provide essential information for safe handling and storage of this chemical intermediate.
The future outlook for 2,3,5,6-Tetrafluoropyridine applications appears promising, with ongoing research exploring its potential in new areas such as agrochemicals and specialty polymers. As the demand for fluorinated compounds continues to rise across multiple industries, this versatile pyridine derivative is likely to maintain its importance in synthetic chemistry and materials science for years to come.
